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Compound of Interest

Compound Name: N,3-dimethylbenzamide

Cat. No.: B1606553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,3-Dimethylbenzamide is a chemical compound that belongs to the class of substituted

benzamides. While not as extensively documented in historical scientific literature as some of

its isomers, it serves as a valuable intermediate in the synthesis of more complex molecules,

particularly in the fields of agrochemicals and pharmaceuticals. This technical guide provides a

comprehensive overview of N,3-dimethylbenzamide, focusing on its synthesis,

physicochemical properties, and spectroscopic characterization. Due to a lack of extensive

research on its specific biological functions, this paper will focus on its role as a chemical

building block.

Physicochemical and Spectroscopic Data
The fundamental properties of N,3-dimethylbenzamide are summarized in the tables below,

providing a clear reference for researchers.

Table 1: Physicochemical Properties of N,3-Dimethylbenzamide
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Property Value

CAS Number 74786-81-5

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

IUPAC Name N,3-dimethylbenzamide

Synonyms
3-Methyl-N-methylbenzamide, N-Methyl-3-

methylbenzamide

Melting Point 48-49 °C

Table 2: Spectroscopic Data of N,3-Dimethylbenzamide

Spectroscopy Data

¹H NMR (400 MHz, CDCl₃)

δ = 7.56 (s, 1H), 7.53–7.50 (m, 1H), 7.22–7.21

(m, 2H), 6.74 (s, 1H), 2.92 (d, J = 6.0 Hz, 3H),

2.30 (s, 3H)

¹³C NMR (100 MHz, CDCl₃)
δ = 168.7, 138.2, 134.9, 132.2, 128.4, 127.3,

123.8, 26.8, 21.3

Synthesis of N,3-Dimethylbenzamide
The most common and straightforward method for the synthesis of N,3-dimethylbenzamide is

through the nucleophilic acyl substitution reaction between 3-methylbenzoyl chloride and

methylamine. This reaction is efficient and proceeds with high yield.

Experimental Protocol: Synthesis via Acyl Chloride
Materials:

3-Methylbenzoyl chloride

Methylamine (e.g., 40% solution in water or as a gas)
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Anhydrous diethyl ether or dichloromethane (DCM)

Aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-methylbenzoyl chloride in a suitable

anhydrous solvent such as diethyl ether or dichloromethane under an inert atmosphere (e.g.,

nitrogen or argon). Cool the solution to 0 °C using an ice bath.

Addition of Methylamine: Slowly add an excess of methylamine solution to the stirred

solution of 3-methylbenzoyl chloride. If using methylamine gas, it can be bubbled through the

solution. The reaction is exothermic, so a slow addition rate is crucial to maintain the

temperature at 0 °C.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, quench the mixture by adding water. Transfer the

mixture to a separatory funnel.

Extraction and Washing: Wash the organic layer sequentially with water, aqueous sodium

bicarbonate solution to neutralize any excess acid, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator
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to yield the crude N,3-dimethylbenzamide.

Purification: The crude product can be further purified by recrystallization or column

chromatography to obtain the pure N,3-dimethylbenzamide.

Starting Materials

Reaction Work-up & Purification Final Product

3-Methylbenzoyl Chloride

Nucleophilic Acyl Substitution
(0°C to Room Temp)
in Anhydrous Solvent

Methylamine

Quench with Water Extract with Solvent Wash with NaHCO₃ & Brine Dry over Na₂SO₄ Concentrate in vacuo Purify (Recrystallization/Chromatography) N,3-Dimethylbenzamide

Click to download full resolution via product page

Caption: Synthetic workflow for N,3-dimethylbenzamide.

Role as a Chemical Intermediate
N,3-Dimethylbenzamide is primarily utilized as an intermediate in the synthesis of more

complex molecules. For instance, it is a precursor in the preparation of certain agrochemicals

and pharmaceutical candidates. The amide functionality and the substituted benzene ring

provide a versatile scaffold for further chemical modifications.

Conclusion
While the discovery and history of N,3-dimethylbenzamide are not prominently featured in

scientific literature, its utility as a synthetic intermediate is evident. This guide provides

researchers and drug development professionals with the essential technical information

regarding its synthesis, characterization, and properties. The detailed experimental protocol

and structured data tables serve as a practical resource for the laboratory synthesis and

application of this compound.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1606553#n-3-
dimethylbenzamide-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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